4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-bromophenyl)methylidene]amino] 2,6-dimethoxybenzoate
• InChI: InChI=1S/C16H15BrN2O4/c1-21-12-4-3-5-13(22-2)14(12)16(20)23-19-15(18)10-6-8-11(17)9-7-10/h3-9H,1-2H3,(H2,18,19)
• InChI Key: XSZLJHBWVBDYEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)ON=C(C2=CC=C(C=C2)Br)N
• Isomeric SMILES: COC1=C(C(=CC=C1)OC)C(=O)O/N=C(/C2=CC=C(C=C2)Br)\N
• Molecular Formula: C16H15BrN2O4
• Molecular Weight: 379.20 g/mol

Description

4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide, also known as BDBI, is a chemical compound with potential applications in scientific research. It belongs to a class of compounds known as carboximidamides and has been synthesized using various methods.

Scientific Research Applications

4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide has been found to have potential applications in scientific research, specifically in the field of cancer research. Studies have shown that 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide has also been found to inhibit the migration and invasion of cancer cells, which are key factors in the metastasis of cancer.

Mechanism of Action

The mechanism of action of 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide is not fully understood, but studies have shown that it inhibits the activity of proteasomes, which are responsible for the degradation of proteins in cells. By inhibiting proteasome activity, 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide induces the accumulation of proteins in cells, leading to the induction of apoptosis.
Biochemical and Physiological Effects:
4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide has been found to have biochemical and physiological effects on cancer cells. Studies have shown that 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide inhibits the activity of proteasomes, leading to the accumulation of proteins in cells and the induction of apoptosis. 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide has also been found to inhibit the migration and invasion of cancer cells, which are key factors in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide in lab experiments is its potential as a cancer therapeutic agent. 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. However, one limitation of using 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide in lab experiments is its low yield during synthesis, which can make it difficult to obtain sufficient quantities for experiments.

Future Directions

There are several future directions for research involving 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide. One direction is to investigate the potential of 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide as a cancer therapeutic agent in animal models. Another direction is to investigate the mechanism of action of 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide in more detail, specifically the pathways involved in the induction of apoptosis. Additionally, research could be conducted to optimize the synthesis method of 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide to increase yield and purity. Finally, 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide could be tested for its potential as a therapeutic agent for other diseases, such as neurodegenerative diseases.
Conclusion:
In conclusion, 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide is a chemical compound with potential applications in scientific research, specifically in the field of cancer research. It has been synthesized using various methods and has been found to inhibit the growth of cancer cells and induce apoptosis. 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide has potential as a cancer therapeutic agent, but its low yield during synthesis can make it difficult to obtain sufficient quantities for experiments. Future research directions include investigating the potential of 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide as a cancer therapeutic agent in animal models, investigating the mechanism of action of 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide in more detail, optimizing the synthesis method of 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide, and testing 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide for its potential as a therapeutic agent for other diseases.

Synthesis Methods

4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide has been synthesized using various methods, including the reaction of 4-bromo-1,2-phenylenediamine with 2,6-dimethoxybenzoyl chloride in the presence of a base. Another method involves the reaction of 4-bromo-1,2-phenylenediamine with 2,6-dimethoxybenzoylisocyanate in the presence of a base. The yield of 4-bromo-N'-[(2,6-dimethoxybenzoyl)oxy]benzenecarboximidamide using these methods ranges from 25% to 40%.